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Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015

Essential Safety and Handling Guide for 1-
Amino-4-hydroxyanthraquinone

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Amino-4-hydroxyanthraquinone. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 1-Amino-4-hydroxyanthraquinone

CAS Number: 116-85-8

Molecular Formula: C14HoNOs

Molecular Weight: 239.23 g/mol [1][2]

Hazard Summary

1-Amino-4-hydroxyanthraquinone is considered a hazardous chemical.[3] It is suspected of
causing genetic defects and cancer.[1][3] The toxicological properties have not been fully
investigated.[3]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory to minimize exposure. The following table summarizes the

recommended equipment.

Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US).[4]

To protect eyes from dust
particles and potential

splashes.

Skin and Body Protection

Fire/flame resistant and
impervious clothing. Chemical-
resistant gloves (inspect before
use).[4][5]

To prevent skin contact with

the chemical.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
full-face respirator may be

necessary.[3][4][5]

To prevent inhalation of dust

particles.

Operational Plan: Safe Handling Protocol

Adherence to a standardized operational plan is essential for the safe handling of 1-Amino-4-

hydroxyanthraquinone from receipt to disposal.

Preparation:

e Ensure adequate ventilation, such as in a chemical fume hood.[3][4]

» Verify that emergency eyewash stations and safety showers are readily accessible.[3]

o Wear all required personal protective equipment as detailed in the table above.[3]

Handling:

e Avoid the formation and inhalation of dust.[3][4][5]
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e Do not get in eyes, on skin, or on clothing.[3]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[4][5]
e Wash hands thoroughly after handling.[4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

» Keep away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[3]

o Store locked up.[3]

Emergency Procedures

First-Aid Measures:

If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4][5]

 In case of skin contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor.[4][5]

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[3]

« If swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[3]

Spill Response:
o Evacuate personnel to safe areas.[4][5]
o Ensure adequate ventilation.[3][4]

e Avoid dust formation.[3][4][5]
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e Sweep up and shovel into suitable, closed containers for disposal.[3]

e Do not let the chemical enter drains.[5]

Disposal Plan

1-Amino-4-hydroxyanthraquinone must be disposed of as hazardous waste in accordance
with all federal, state, and local regulations.[3]

o Waste Collection: Collect waste in suitable, labeled, and closed containers.[3]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[5] Do not contaminate water, foodstuffs,
feed, or seed by storage or disposal.[5] Do not discharge to sewer systems.[5]

Experimental Workflow Diagram

The following diagram illustrates the procedural workflow for the safe handling of 1-Amino-4-
hydroxyanthraquinone.
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Caption: Safe handling workflow for 1-Amino-4-hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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